9(5H)-Phenanthrenone, 4b,6,7,8,8a,10-hexahydro-2,4-dimethoxy-

• CAS RN: 61850-54-2
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 2,4-dimethoxy-5,6,7,8,8a,10-hexahydro-4bH-phenanthren-9-one
• InChI: InChI=1S/C16H20O3/c1-18-11-7-10-8-14(17)12-5-3-4-6-13(12)16(10)15(9-11)19-2/h7,9,12-13H,3-6,8H2,1-2H3
• InChI Key: YUQUDMLLQQVQRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C3CCCCC3C(=O)C2)C(=C1)OC

Description

9(5H)-Phenanthrenone, 4b,6,7,8,8a,10-hexahydro-2,4-dimethoxy- is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9(5H)-Phenanthrenone, 4b,6,7,8,8a,10-hexahydro-2,4-dimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9(5H)-Phenanthrenone, 4b,6,7,8,8a,10-hexahydro-2,4-dimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a flask equipped with a stirrer, dropping funnel, condenser, and gas inlet tube maintained under a nitrogen atmosphere, there is added 23.2 g. (0.1 mole) of 2,4-dihydroxy-4b,5,6,7,8,8a,9,10-octahydro-9-oxo-phenanthrene, 20 g. (0.15 mole) of dimethyl sulfate, 22 g. (0.16 mole) of dry potassium carbonate and 500 ml. of dry acetone, the resulting mixture is then refluxed with stirring overnight. The resulting suspension is cooled, 5 ml. of water is added and stirring is continued for an additional 5 minutes. The mixture is filtered, and the filtrate is concentrated to dryness. The resulting residue is recrystallized from acetone/methanol to give 2,4-dimethoxy-4b,5,6,7,8,8a,9,10-octahydro-9-oxo-phenanthrene; m.p. 130°-131° C.